Cas no 1296308-90-1 (1-[2-(Oxan-4-yl)ethyl]-1h-pyrazol-4-amine)

• Product Name: 1-[2-(Oxan-4-yl)ethyl]-1h-pyrazol-4-amine
• CAS No: 1296308-90-1
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5714519
• PubChem ID: 67112144
• Update Time: 2023-10-17

1-[2-(Oxan-4-yl)ethyl]-1h-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1296308-90-1
• EN300-804179
• SCHEMBL1662611
• 1-[2-(oxan-4-yl)ethyl]-1H-pyrazol-4-amine
• 1H-Pyrazol-4-amine, 1-[2-(tetrahydro-2H-pyran-4-yl)ethyl]-
• 1-[2-(Oxan-4-yl)ethyl]-1h-pyrazol-4-amine

• Inchi： 1S/C10H17N3O/c11-10-7-12-13(8-10)4-1-9-2-5-14-6-3-9/h7-9H,1-6,11H2
• InChI Key： ZHUUMAHODWHNLU-UHFFFAOYSA-N
• SMILES： O1CCC(CCN2C=C(C=N2)N)CC1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 367.5±12.0 °C(Predicted)
• pka: 3.67±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes